6-Bromo-3-chloropyridin-2-OL

• IUPAC Name: 6-bromo-3-chloro-1H-pyridin-2-one
• InChI: InChI=1S/C5H3BrClNO/c6-4-2-1-3(7)5(9)8-4/h1-2H,(H,8,9)
• InChI Key: MWPTUKRTKIOTHO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=C1)Br)Cl
• Molecular Formula: C5H3BrClNO
• Molecular Weight: 208.44 g/mol
• CAS RN: 1393550-81-6

Description

6-Bromo-3-chloropyridin-2-ol is a chemical compound with the molecular formula C5H3BrClNO. It has a molecular weight of 208.44.

Molecular Structure Analysis

The molecular structure of 6-Bromo-3-chloropyridin-2-ol can be represented by the SMILES string Oc1ccc(Br)nc1Cl. This indicates that the molecule contains a pyridine ring with bromine and chlorine substituents, and a hydroxyl group.

Physical And Chemical Properties Analysis

6-Bromo-3-chloropyridin-2-ol is a solid compound. Its exact physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The compound plays a crucial role in synthetic chemistry, particularly in the selective C-6 lithiation of 2-chloropyridine mediated by specific superbases. This method allows for the preparation of potentially useful chlorinated pyridinic and bis-heterocyclic synthons, showcasing the compound's utility in creating complex organic structures (Choppin, Gros, & Fort, 2000).

Materials Science and Corrosion Inhibition

• 6-Bromo-3-chloropyridin-2-ol derivatives have been evaluated for their performance as corrosion inhibitors, demonstrating high inhibition efficiency. This is particularly relevant for the protection of metals in corrosive environments, illustrating the compound's importance in extending the lifespan of materials (Saady et al., 2021).

Coordination Chemistry and Catalysis

• In coordination chemistry, 6-Bromo-3-chloropyridin-2-ol serves as a precursor for the synthesis of metal complexes, which are critical for catalytic applications. These complexes are used in a variety of reactions, including those that lead to the development of new materials and catalysts (Simons et al., 2003).

Electrochemistry

• The electrocatalytic properties of 6-Bromo-3-chloropyridin-2-ol derivatives have been explored for the synthesis of valuable organic compounds under mild conditions. This includes the electrosynthesis of 6-aminonicotinic acid, highlighting the compound's utility in green chemistry applications (Gennaro et al., 2004).

Molecular Dynamics and Computational Chemistry

• The compound has been the subject of molecular dynamics and density functional theory studies to understand its interfacial adsorption behavior and inhibition mechanisms. These computational studies provide insights into the molecular interactions and efficacy of 6-Bromo-3-chloropyridin-2-ol derivatives as corrosion inhibitors, demonstrating the integration of computational and experimental approaches in materials science (Saady et al., 2020).

Safety and Hazards

6-Bromo-3-chloropyridin-2-ol is classified as an acute toxic compound. It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.